Cas no 1145-93-3 (Diethyl 4-methoxybenzylphosphonate)

• Product Name: Diethyl 4-methoxybenzylphosphonate
• CAS No: 1145-93-3
• MF: C₁₂H₁₉O₄P
• MW: 258.250624895096
• MDL: MFCD00015662
• CID: 83450
• PubChem ID: 125307626
• Update Time: 2025-05-21

Diethyl 4-methoxybenzylphosphonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 4-methoxybenzylphosphonate
• 4-Methoxybenzylphosphonic acid diethyl ester
• Diethyl (4-Methoxybenzyl)phosphonate
• (4-Methoxybenzyl)phosphonic Acid Diethyl Ester
• 1-(diethoxyphosphorylmethyl)-4-methoxybenzene
• 4-(Diethylphosphonomethyl)anisole
• NKARVHNAACNYGE-UHFFFAOYSA-N
• Phosphonic acid, [(4-methoxyphenyl)methyl]-, diethyl ester
• Phosphonic acid, P-[(4-methoxyphenyl)methyl]-, diethyl ester
• diethyl-(4-methoxybenzyl)phosphonate
• diethyl-(4-methoxybenzyl)-p
• diethyl-(4-methoxybenzyl)-phosphonat
• FT-0618929
• AS-70983
• CS-0108718
• ethoxy-ethylperoxy-[(4-methoxyphenyl)methyl]phosphane
• Phosphonic acid,p-[(4-methoxyphenyl)methyl]-,diethyl ester
• SCHEMBL914036
• diethyl-(4-methoxybenzyl)-phosphonate
• MFCD00015662
• 1145-93-3
• AKOS015852089
• DTXSID101249159
• NS00045916
• Diethyl P-[(4-methoxyphenyl)methyl]phosphonate
• D4000
• J-003106
• diethyl [(4-methoxyphenyl)methyl]phosphonate
• diethyl (4-methoxybenzyl)-phosphonate
• 1-(diethoxyphosphorylmethyl)-4-methoxy-benzene
• [(4-Methoxyphenyl)methyl]phosphonic acid diethyl ester
• Diethyl 4-methoxybenzylphosphonate, >=98%
• A803203
• diethyl (4-methoxyphenyl)methylphosphonate

• MDL： MFCD00015662
• Inchi： 1S/C12H19O4P/c1-4-15-17(13,16-5-2)10-11-6-8-12(14-3)9-7-11/h6-9H,4-5,10H2,1-3H3
• InChI Key： NKARVHNAACNYGE-UHFFFAOYSA-N
• SMILES： P(CC1C=CC(=CC=1)OC)(=O)(OCC)OCC
• BRN： 2125148

Computed Properties

• Exact Mass: 258.10200
• Monoisotopic Mass: 258.102096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7

Experimental Properties

• Color/Form: liquid
• Density: 1.5 g/mL at 25 °C(lit.)
• Boiling Point: 151°C/0.1mmHg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.504(lit.)
• Water Partition Coefficient: Not miscible in water.
• PSA: 54.57000
• LogP: 3.46130
• Solubility: Insoluble in water

Diethyl 4-methoxybenzylphosphonate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Additional information on Diethyl 4-methoxybenzylphosphonate

Introduction to Diethyl 4-methoxybenzylphosphonate (CAS No. 1145-93-3)

Diethyl 4-methoxybenzylphosphonate, with the chemical formula C₁₁H₁₅PO₃, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its Diethyl 4-methoxybenzylphosphonate moiety, which makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of the phosphonate group and the 4-methoxybenzyl substituent imparts unique chemical properties that are highly relevant in modern drug discovery and development.

The compound is identified by its CAS number, CAS No. 1145-93-3, which serves as a unique identifier in scientific literature and databases. This numbering system ensures precise classification and retrieval of information related to the compound. Diethyl 4-methoxybenzylphosphonate has garnered attention due to its role in the synthesis of novel therapeutic agents, particularly in the realm of enzyme inhibition and modulation of biological pathways.

In recent years, there has been a growing interest in phosphonate derivatives due to their potential applications in medicine. Phosphonates are known for their ability to chelate metal ions and their stability under various reaction conditions, making them ideal candidates for medicinal chemistry applications. The Diethyl 4-methoxybenzylphosphonate structure, in particular, has been explored for its utility in developing compounds that target specific enzymatic pathways involved in diseases such as cancer, inflammation, and metabolic disorders.

One of the most compelling aspects of Diethyl 4-methoxybenzylphosphonate is its versatility as a building block in organic synthesis. The phosphonate group can be further functionalized to introduce additional pharmacophores or to modify the solubility and bioavailability of the final drug candidate. This flexibility has led to numerous studies investigating its use in the development of small molecule inhibitors and prodrugs.

Recent research has highlighted the potential of Diethyl 4-methoxybenzylphosphonate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to develop treatments that can modulate these pathways effectively. The Diethyl 4-methoxybenzylphosphonate moiety has been shown to enhance binding affinity and selectivity towards certain kinase targets, making it a valuable component in drug design.

The compound's structural features also make it an attractive candidate for studying molecular interactions at the atomic level. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to understand how Diethyl 4-methoxybenzylphosphonate interacts with biological targets. These studies provide insights into the compound's mechanism of action and help in optimizing its pharmacological properties.

In addition to its role in drug development, Diethyl 4-methoxybenzylphosphonate has found applications in materials science and agrochemicals. Its unique chemical properties make it suitable for use as a ligand in catalytic processes and as a precursor for synthesizing specialty chemicals. The CAS No. 1145-93-3 ensures that researchers can reliably source and handle this compound for their experiments.

The synthesis of Diethyl 4-methoxybenzylphosphonate typically involves multi-step organic reactions, often starting from readily available precursors such as 4-methoxybenzoic acid or its derivatives. The introduction of the phosphonate group requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in industrial applications.

One area where Diethyl 4-methoxybenzylphosphonate has shown promise is in the development of antiviral agents. Viruses often rely on host enzymes for replication, making these enzymes attractive targets for antiviral drugs. By designing molecules that inhibit viral enzymes, researchers can disrupt viral replication cycles effectively. The Diethyl 4-methoxybenzylphosphonate structure has been incorporated into several antiviral candidates that are currently under investigation.

The future prospects of Diethyl 4-methoxybenzylphosphonate are bright, with ongoing research exploring new applications and improving synthetic techniques. As our understanding of biological systems continues to grow, so does the demand for specialized compounds like this one. The ability to fine-tune its structure for specific applications makes it a cornerstone in modern chemical research.